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Naphthalenes
Naphthalenes are a class of polycyclic aromatic hydrocarbons (PAHs) widely used in various industries due to their unique chemical properties. These compounds consist of two fused benzene rings, forming a linear structure that contributes to their distinctive odor and high volatility. Naphthalenes are primarily derived from coal tar or petroleum distillation processes. They exhibit significant industrial applications, such as the production of dyes, moth repellents, and solvents in organic synthesis. Additionally, naphthalenes play a crucial role in the chemical industry for their ability to function as intermediates in the manufacturing of other compounds. Due to their flammability and toxicity, proper handling and storage practices are essential when working with naphthalenes to ensure safety and efficacy in industrial processes.

Naphthalene sulfonic acids and derivatives
Naphthalenecarboxylic acids and derivatives
Naphthoquinones
Naphthols and derivatives
Phenylnaphthalenes
Chloronaphthalenes
Nitronaphthalenes
Naphthothiophenes
1,1'-azonaphthalenes
Naphthalenes
Naphthalenecarboxylic acids
1-naphthalene sulfonates
Naphthalenecarboxamides
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Methoxypolyethylene Glycols: Emerging Excipients in Modern BiopharmaceuticalsMethoxypolyethylene Glycols: Emerging Excipients in Modern Biopharmaceuticals Introduction to Methoxypolyethylene Glycols Methoxypolyethylene glycols (MPEG) are a class of polymeric excipients that have gained significant attention in the field of biopharmaceuticals due to their unique properties and versatility. These polymers, derived from polyethylene glycol (PEG), exhibit excellent solubility,...
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Melamine-Related Contaminations in Pharmaceuticals: A Growing ConcernMelamine-Related Contaminations in Pharmaceuticals: A Growing Concern Introduction Melamine, a nitrogen-rich heterocyclic compound, has gained significant attention due to its widespread use as a contaminant in various industries, including pharmaceuticals. The presence of melamine in pharmaceutical products poses serious health risks and has raised concerns about the quality and safety of...
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Ibuprofen: A Comprehensive Review of Its Pharmaceutical Properties and ApplicationsIbuprofen: A Comprehensive Review of Its Pharmaceutical Properties and Applications Introduction to Ibuprofen Ibuprofen is a widely used nonsteroidal anti-inflammatory drug (NSAID) that has been an integral part of both over-the-counter (OTC) and prescription medications for decades. Discovered in 1961, ibuprofen was developed by the pharmaceutical company Boots as a treatment for arthritis and...
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Hyaluronidase: A Key Enzyme in Transdermal Drug Delivery SystemsHyaluronidase: A Key Enzyme in Transdermal Drug Delivery Systems Introduction to Hyaluronidase and Its Role in Transdermal Drug Delivery Hyaluronidase, often referred to as hyalase, is a unique enzyme that plays a pivotal role in various biological processes. In the context of transdermal drug delivery systems (TDDS), hyaluronidase has emerged as a critical component due to its ability to enhance...
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Glyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological ImplicationsGlyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological Implications Introduction to Glyoxal and Its Relevance in Modern Science Glyoxal, a small organic compound with the chemical formula C₂H₄O₂, has garnered significant attention in recent scientific research due to its diverse biopharmaceutical applications and potential toxicological implications. As a simple...